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Introduction

Cupric isononanoate, the copper(ll) salt of isononanoic acid, is a chemical compound with
emerging interest in various scientific and industrial fields. While specific literature on cupric
isononanoate is limited, a comprehensive understanding of its properties and potential
applications can be extrapolated from the broader knowledge of copper carboxylates. This
technical guide provides a detailed overview of the synthesis, characterization, and biological
activities of cupric isononanoate, drawing upon existing research on analogous copper(ll)
carboxylate complexes. This document is intended for researchers, scientists, and drug
development professionals seeking to explore the potential of this compound.

Chemical Properties and Structure

Cupric isononanoate is an organometallic compound with the chemical formula
Cu(CeH1702)2.[1] It consists of a central copper ion in the +2 oxidation state coordinated to two
isononanoate ligands. The structure of copper(ll) carboxylates can vary, but they often form
dinuclear "paddle-wheel" structures where four carboxylate groups bridge two copper centers.

[2](31[4]

Table 1: Physicochemical Properties of Cupric Isononanoate and Related Compounds
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Property Value/Description Source
copper(2+);3,5,5-

IUPAC Name ] PubChem
trimethylhexanoate

CAS Number 72915-82-3 [1]

Molecular Formula C1sH34CuOa PubChem

Molecular Weight 378.0 g/mol PubChem
Typically a blue or green solid,

Appearance characteristic of Cu(ll) General Knowledge
complexes.
Expected to have low solubility

Solubility in water and higher solubility in ~ General Knowledge

nonpolar organic solvents.

Synthesis of Cupric Isononanoate

While a specific protocol for the synthesis of cupric isononanoate is not readily available in

the published literature, several general methods for the preparation of copper(ll) carboxylates

can be adapted.[1][5]

Experimental Protocol: Synthesis via Reaction with
Copper(ll) Carbonate

This protocol is adapted from a general method for synthesizing copper(ll) carboxylates.[1]

Materials:

Ethanol

Deionized water

Isononanoic acid (3,5,5-trimethylhexanoic acid)

Basic copper(ll) carbonate (CuCOs-Cu(OH)2)
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« Filter paper

e Magnetic stirrer and stir bar

e Heating mantle or hot plate

o Beakers and Erlenmeyer flasks
e Buchner funnel and filter flask
Procedure:

e In a 250 mL Erlenmeyer flask, dissolve a stoichiometric amount of isononanoic acid in a
minimal amount of ethanol.

» In a separate beaker, create a slurry of basic copper(ll) carbonate in deionized water.

o Slowly add the isononanoic acid solution to the copper carbonate slurry while stirring
continuously with a magnetic stirrer. Effervescence (CO2 evolution) will be observed.

 After the addition is complete, gently heat the mixture to approximately 60°C with continuous
stirring for several hours to ensure the reaction goes to completion.

 Allow the mixture to cool to room temperature.
o Collect the resulting solid product by vacuum filtration using a Buchner funnel.

e Wash the product with deionized water to remove any unreacted starting materials and
soluble byproducts.

e Further wash the product with a small amount of cold ethanol to aid in drying.

e Dry the final product, cupric isononanoate, in a desiccator or a vacuum oven at a low
temperature.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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